Cas no 2228382-62-3 (tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• CAS No: 2228382-62-3
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5778025
• PubChem ID: 165713740
• Update Time: 2025-11-05

tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1875476
• tert-butyl N-[4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenyl]carbamate
• 2228382-62-3
• tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(21)18-10-5-4-9(19)6-8(10)7-11(20)14(15,16)17/h4-6,19H,7H2,1-3H3,(H,18,21)
• InChI Key： CLDVPAPCIPCIND-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)=O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

Market Research and Analysis Report on tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

The compound tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate, identified by the CAS number 2228382-62-3, has emerged as a significant molecule in the chemical and pharmaceutical industries. This compound is characterized by its unique structural features, which include a tert-butyl group and a trifluoromethyl ketone moiety. These structural elements contribute to its potential applications in drug development and advanced chemical synthesis.

Recent studies have highlighted the compound's role in various therapeutic areas, including oncology and inflammation. Its ability to modulate specific biological pathways makes it a promising candidate for the development of novel therapeutic agents. The global market for such specialized chemicals is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development.

The demand for tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate is further fueled by its use as an intermediate in the synthesis of bioactive compounds. Its trifluoromethyl group imparts unique electronic properties, which enhance its reactivity in various chemical reactions. This makes it an invaluable building block in organic synthesis.

From a market perspective, the supply chain for this compound is highly specialized, with a limited number of global suppliers catering to the needs of research institutions and pharmaceutical companies. The competitive landscape is characterized by technological advancements and strategic partnerships aimed at ensuring a steady supply of high-quality materials.

In terms of research and development, recent advancements have focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Innovations in catalytic processes and green chemistry have also been explored to enhance the sustainability of its manufacturing.

Looking ahead, the market for tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate is expected to grow significantly as its applications expand into new therapeutic areas. Collaborative efforts between academia and industry are likely to drive further innovation and commercialization of this compound.